N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-6-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO5/c1-3-24-14-6-4-13(5-7-14)20-18(21)16-11-12-10-15(23-2)8-9-17(12)25-19(16)22/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: MNRKFAQTHBEYNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

Phenacetin is a pain-relieving and fever-reducing drug, which was widely used following its introduction in 1887. It was one of the first synthetic fever reducers to go on the market.

Synthesis Analysis

Phenacetin can be synthesized through the Williamson ether synthesis: ethyl iodide, paracetamol, and anhydrous potassium carbonate are heated in 2-butanone to give the crude product, which is recrystallized from water.

Molecular Structure Analysis

The molecular structure of Phenacetin is crucial for understanding its interaction with biological targets.

Chemical Reactions Analysis

Phenacetin’s ether is usually cleaved to leave paracetamol (acetaminophen), which is the clinically relevant analgesic. A minority of the time the acetyl group is removed from the amine, producing carcinogenic p-phenetidine.

Physical And Chemical Properties Analysis

Phenacetin has a density of 1.24 g/cm³, a melting point of 134 to 137.5 °C, and is soluble in water at 0.766 g/L at 25 °C.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• PEP-2 derivatives have been investigated for their potential as novel drugs. .

Antioxidant Properties

• PEP-2 and its analogs have shown antioxidant activity. .

Safety and Hazards

Phenacetin was withdrawn from medicinal use as dangerous from the 1970s (e.g., withdrawn in Canada in 1973, and by the U.S. Food and Drug Administration in 1983).